N-Desacetyl 3-Demethyl Thiocolchicine
Description
“N-Desacetyl 3-Demethyl Thiocolchicine” is a chemical compound with the molecular formula C19H21NO4S . It is a derivative of colchicine and thiocolchicine . It is used in research and has been classified as an impurity and metabolite .
Molecular Structure Analysis
The molecular structure of “N-Desacetyl 3-Demethyl Thiocolchicine” consists of 19 carbon atoms, 21 hydrogen atoms, 1 nitrogen atom, 4 oxygen atoms, and 1 sulfur atom . The exact structure can be found in databases like PubChem .
Scientific Research Applications
Biotransformation and Synthesis
- Biotransformation of Colchicinoids : The biotransformation of thiocolchicine into thiocolchicoside, a pharmacologically active derivative with anti-inflammatory and myorelaxant properties, is facilitated by a specific strain of Bacillus megaterium. This process involves regioselective demethylation and glucosylation, offering a green and efficient method for producing thiocolchicoside with pharmaceutical quality (Ponzone et al., 2014).
- Synthesis of Antiproliferative Analogs : Novel analogs of regioselectively demethylated colchicine and thiocolchicine, including N-Desacetyl 3-Demethyl Thiocolchicine derivatives, have shown antiproliferative activities. These derivatives exhibit promising biological profiles for anticancer applications, highlighting the potential of modified colchicine compounds in cancer therapy (Czerwonka et al., 2020).
Anticancer Applications
- Anticancer Activity of Derivatives : N-Desacetylthiocolchicine and its iodinated derivatives have demonstrated significant anticancer activity against various cancer cell lines, including acute lymphoblastic leukemia (ALL-5) and breast cancer cells. These findings suggest that such derivatives could serve as potential chemotherapy agents, with some compounds exhibiting low nanomolar potency and favorable selectivity indexes (Klejborowska et al., 2021).
Molecular Mechanisms
- Tubulin Binding and Molecular Docking : Studies on colchicinoids, including derivatives of N-Desacetyl 3-Demethyl Thiocolchicine, have mapped their binding sites on β-tubulin. These studies have identified cysteine residues critical for binding and suggest that significant conformational changes in the colchicine binding site of tubulin are necessary for effective binding, providing insights into the molecular basis of their anticancer activity (Bai et al., 2000).
properties
IUPAC Name |
(7S)-7-amino-3-hydroxy-1,2-dimethoxy-10-methylsulfanyl-6,7-dihydro-5H-benzo[a]heptalen-9-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21NO4S/c1-23-18-15(22)8-10-4-6-13(20)12-9-14(21)16(25-3)7-5-11(12)17(10)19(18)24-2/h5,7-9,13,22H,4,6,20H2,1-3H3/t13-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YSTRXCPUTQBTQG-ZDUSSCGKSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C2CCC(C3=CC(=O)C(=CC=C3C2=C1OC)SC)N)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C2CC[C@@H](C3=CC(=O)C(=CC=C3C2=C1OC)SC)N)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21NO4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50658499 |
Source
|
| Record name | (7S)-7-Amino-3-hydroxy-1,2-dimethoxy-10-(methylsulfanyl)-6,7-dihydrobenzo[a]heptalen-9(5H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50658499 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
359.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-Desacetyl 3-Demethyl Thiocolchicine | |
CAS RN |
97043-09-9 |
Source
|
| Record name | (7S)-7-Amino-3-hydroxy-1,2-dimethoxy-10-(methylsulfanyl)-6,7-dihydrobenzo[a]heptalen-9(5H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50658499 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (10S)-10-amino-5-hydroxy-3,4-dimethoxy-14-(methylsulfanyl)tricyclo[9.5.0.0^{2,7}]hexadeca-1(16),2(7),3,5,11,14-hexaen-13-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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